Cas no 338393-77-4 (N'-{(E)-2-(4-Methylphenoxy)phenylmethylidene}-4-(trifluoromethyl)benzenecarbohydrazide)

• Product Name: N'-{(E)-2-(4-Methylphenoxy)phenylmethylidene}-4-(trifluoromethyl)benzenecarbohydrazide
• CAS No: 338393-77-4
• MDL: MFCD01568908
• CID: 4646809
• Update Time: 2025-06-29

N'-{(E)-2-(4-Methylphenoxy)phenylmethylidene}-4-(trifluoromethyl)benzenecarbohydrazide Chemical and Physical Properties

Names and Identifiers

• N'-((E)-[2-(4-METHYLPHENOXY)PHENYL]METHYLIDENE)-4-(TRIFLUOROMETHYL)BENZENECARBOHYDRAZIDE
• Benzoic acid, 4-(trifluoromethyl)-, 2-[[2-(4-methylphenoxy)phenyl]methylene]hydrazide
• N'-{(E)-2-(4-Methylphenoxy)phenylmethylidene}-4-(trifluoromethyl)benzenecarbohydrazide

• MDL： MFCD01568908

Additional information on N'-{(E)-2-(4-Methylphenoxy)phenylmethylidene}-4-(trifluoromethyl)benzenecarbohydrazide

Comprehensive Overview of N'-{(E)-2-(4-Methylphenoxy)phenylmethylidene}-4-(trifluoromethyl)benzenecarbohydrazide (CAS No. 338393-77-4)

N'-{(E)-2-(4-Methylphenoxy)phenylmethylidene}-4-(trifluoromethyl)benzenecarbohydrazide (CAS No. 338393-77-4) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique hydrazide backbone and trifluoromethyl functional group, exhibits remarkable potential in various applications, including drug development and advanced material synthesis. Its molecular structure, featuring a phenylmethylidene moiety and a 4-methylphenoxy group, contributes to its distinct chemical properties and reactivity.

The growing interest in N'-{(E)-2-(4-Methylphenoxy)phenylmethylidene}-4-(trifluoromethyl)benzenecarbohydrazide is partly due to its relevance in addressing contemporary challenges in pharmaceutical research. Researchers are increasingly exploring its potential as a bioactive scaffold for designing novel therapeutic agents. The presence of the trifluoromethyl group is particularly noteworthy, as it often enhances the metabolic stability and bioavailability of drug candidates. This aligns with current trends in drug discovery, where fluorinated compounds are highly sought after for their improved pharmacokinetic profiles.

In addition to its pharmaceutical applications, CAS No. 338393-77-4 has also been investigated for its utility in material science. The compound's ability to form stable complexes with metal ions makes it a promising candidate for developing advanced functional materials. This is particularly relevant in the context of sustainable technology, where researchers are actively seeking eco-friendly alternatives for industrial processes. The compound's aromatic hydrazide structure further enhances its suitability for such applications, offering a balance of stability and reactivity.

From a synthetic chemistry perspective, N'-{(E)-2-(4-Methylphenoxy)phenylmethylidene}-4-(trifluoromethyl)benzenecarbohydrazide serves as a valuable intermediate in the preparation of more complex molecules. Its E-configuration and conjugated system provide a platform for further functionalization, enabling the creation of diverse derivatives with tailored properties. This versatility is a key factor driving its popularity among synthetic chemists, especially those working on structure-activity relationship (SAR) studies.

The compound's spectroscopic properties have also been a subject of extensive research. Advanced techniques such as NMR spectroscopy and mass spectrometry have been employed to elucidate its structural features and confirm its purity. These studies are crucial for ensuring the reproducibility of research involving CAS No. 338393-77-4, a factor that is increasingly emphasized in modern scientific reproducibility initiatives.

Another area of interest is the compound's potential role in green chemistry. With the global push toward sustainable practices, researchers are exploring ways to synthesize and utilize N'-{(E)-2-(4-Methylphenoxy)phenylmethylidene}-4-(trifluoromethyl)benzenecarbohydrazide with minimal environmental impact. This includes optimizing reaction conditions to reduce waste and energy consumption, as well as investigating its biodegradability. Such efforts are in line with the broader goals of the United Nations Sustainable Development Goals (SDGs), particularly those related to responsible consumption and production.

In summary, N'-{(E)-2-(4-Methylphenoxy)phenylmethylidene}-4-(trifluoromethyl)benzenecarbohydrazide (CAS No. 338393-77-4) represents a multifaceted compound with wide-ranging applications in pharmaceuticals, material science, and sustainable technology. Its unique structural features, combined with its functional versatility, make it a subject of ongoing research and innovation. As scientific advancements continue to unfold, this compound is poised to play an increasingly important role in addressing some of the most pressing challenges in modern science and industry.